1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde
Overview
Description
1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde (abbreviated as 4-BP-MPC-PyC) is an organic compound that has been used in a variety of scientific research applications. This compound is known for its unique properties and has been used to study its mechanism of action, biochemical and physiological effects, and its advantages and limitations for lab experiments. In
Mechanism of Action
The mechanism of action of 1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde is not yet fully understood. However, it is known that this compound is a lipophilic compound, meaning it is able to penetrate cell membranes and interact with the cellular components inside. It is believed that this compound may act as an agonist or antagonist of certain receptors, which may explain its various biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to have a variety of effects on the body, including the ability to inhibit the production of certain enzymes, modulate the activity of certain receptors, and reduce inflammation. Additionally, this compound has been shown to have anti-cancer properties, as well as the ability to reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde has several advantages and limitations for lab experiments. One of the main advantages is that it is relatively easy to synthesize, making it an ideal choice for research. Additionally, this compound has been shown to be relatively stable and is not easily degraded by light or heat. However, one of the main limitations of this compound is that it is not water soluble, meaning it must be dissolved in a solvent before use. Additionally, this compound is not very soluble in organic solvents, making it difficult to work with in certain experiments.
Future Directions
There are a variety of potential future directions for 1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde. One of the main areas of research is to further explore its mechanism of action and biochemical and physiological effects. Additionally, further research is needed to explore the potential therapeutic applications of this compound, such as its use as an anti-cancer agent or for the treatment of cardiovascular disease. Additionally, further research is needed to explore the potential advantages and limitations of using this compound in lab experiments. Finally, further research is needed to explore the potential synthetic pathways for this compound, as well as its potential applications in the synthesis of novel compounds.
Synthesis Methods
1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde is synthesized through a multi-step process that begins with the condensation of 4-bromophenylmagnesium bromide and 4-methoxyphenylacetaldehyde. This reaction forms the intermediate 4-bromophenyl-3-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde, which is then oxidized to form this compound. The complete synthesis of this compound is outlined in the following reaction scheme:
4-bromophenylmagnesium bromide + 4-methoxyphenylacetaldehyde → 4-bromophenyl-3-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde
4-bromophenyl-3-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde → this compound
Scientific Research Applications
1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde has been used in a variety of scientific research applications. It has been used as a building block in the synthesis of novel compounds, such as the anticonvulsant drug zonisamide, and as a starting material for the synthesis of various heterocyclic compounds. It has also been used in the synthesis of biologically active compounds, such as the anti-inflammatory agent 4-bromophenyl-3-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde. Additionally, this compound has been used in the study of its mechanism of action, biochemical and physiological effects, and its advantages and limitations for lab experiments.
properties
IUPAC Name |
1-(4-bromophenyl)-3-(4-methoxyphenyl)pyrazole-4-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13BrN2O2/c1-22-16-8-2-12(3-9-16)17-13(11-21)10-20(19-17)15-6-4-14(18)5-7-15/h2-11H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AQMGDAGLDPYYRM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN(C=C2C=O)C3=CC=C(C=C3)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13BrN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10397195 |
Source
|
| Record name | 1-(4-bromophenyl)-3-(4-methoxyphenyl)pyrazole-4-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10397195 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
357.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
618098-55-8 |
Source
|
| Record name | 1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-4-carboxaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=618098-55-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(4-bromophenyl)-3-(4-methoxyphenyl)pyrazole-4-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10397195 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(4-BROMOPHENYL)-3-(4-METHOXYPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Methyl-3,4-dihydro-2H-benzo[1,4]oxazine-6-sulfonic acid methylamide, 95%](/img/structure/B6357584.png)
![2-[(tert-Butoxy)carbonyl]-5-oxa-2-azaspiro[3.5]nonane-8-carboxylic acid](/img/structure/B6357609.png)
![t-Butyl 4-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate](/img/structure/B6357624.png)
![7,7-Difluoro-1-methylbicyclo[4.1.0]heptan-3-one](/img/structure/B6357632.png)
![2-Bromo-6-methylH-imidazo[1,2-a]pyridine](/img/structure/B6357650.png)
